1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine

• Molecular Formula: C17H25ClN2O2S
• Molecular Weight: 356.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(3-methylcyclohexyl)piperazine
• InChI: InChI=1S/C17H25ClN2O2S/c1-14-3-2-4-16(13-14)19-9-11-20(12-10-19)23(21,22)17-7-5-15(18)6-8-17/h5-8,14,16H,2-4,9-13H2,1H3
• InChI Key: PBDQECPQIPZIES-UHFFFAOYSA-N
• SMILES: CC1CCCC(C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine, also known as CSP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CSP belongs to the class of piperazine-based compounds, which have been extensively studied for their pharmacological properties.

Mechanism of Action

1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine transporter blocker. It binds to the serotonin and dopamine transporters, preventing the reuptake of these neurotransmitters. This results in an increase in the concentration of serotonin and dopamine in the synaptic cleft, leading to an enhancement of their neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on the serotonin and dopamine systems. The increased neurotransmission of these neurotransmitters can lead to various effects, such as anxiolytic, antidepressant, and antipsychotic effects. This compound has also been shown to have analgesic properties, possibly due to its effects on the opioid system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine in lab experiments is its selectivity for the serotonin and dopamine transporters, which allows for a more specific investigation of the effects of these neurotransmitters. However, one limitation is the potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased potency and selectivity. Another area of interest is the investigation of this compound's effects on other neurotransmitter systems, such as the norepinephrine and glutamate systems. Additionally, the potential clinical applications of this compound in the treatment of various disorders, such as addiction and pain, warrant further investigation.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine involves the reaction of 1-(4-chlorophenyl)sulfonyl)piperazine with 3-methylcyclohexylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(3-methylcyclohexyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various disorders, such as anxiety and depression. In neuroscience, this compound has been studied for its effects on the central nervous system, particularly on the serotonin and dopamine systems. In pharmacology, this compound has been evaluated for its potential as a substrate for drug transporters.